Cas no 1183328-30-4 (1-(2-Hydroxypropyl)piperidin-4-ol)

• Product Name: 1-(2-Hydroxypropyl)piperidin-4-ol
• CAS No: 1183328-30-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4575804
• Update Time: 2025-10-30

1-(2-Hydroxypropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxypropyl)piperidin-4-ol
• Z1259161728
• 1-(2-Hydroxypropyl)piperidin-4-ol

• Inchi： 1S/C8H17NO2/c1-7(10)6-9-4-2-8(11)3-5-9/h7-8,10-11H,2-6H2,1H3
• InChI Key： IEMAAESIMKGGCO-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(C)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• XLogP3: -0.1
• Topological Polar Surface Area: 43.7

1-(2-Hydroxypropyl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Hydroxypropyl)piperidin-4-ol

Introduction to 1-(2-Hydroxypropyl)piperidin-4-ol (CAS No: 1183328-30-4)

1-(2-Hydroxypropyl)piperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No) 1183328-30-4, is a significant compound in the realm of pharmaceutical chemistry and drug development. This piperidine derivative features a hydroxyl group attached to a propyl side chain, making it a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural properties have garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The compound belongs to the broader class of piperidine-based scaffolds, which are widely recognized for their role in drug discovery due to their favorable pharmacokinetic profiles and biological activity. The presence of both a hydroxyl and an amine-like piperidine nitrogen provides multiple sites for functionalization, enabling chemists to tailor its properties for specific biological targets. This flexibility has made 1-(2-Hydroxypropyl)piperidin-4-ol a valuable building block in the synthesis of small-molecule drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-(2-Hydroxypropyl)piperidin-4-ol as a key intermediate. Studies have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS), streamlining the process of identifying lead candidates for drug development. The compound's ability to interact with biological receptors and enzymes has been explored through virtual screening approaches, revealing promising interactions with targets such as G protein-coupled receptors (GPCRs) and kinases.

In the context of modern drug design, 1-(2-Hydroxypropyl)piperidin-4-ol has been incorporated into various molecular frameworks aimed at enhancing drug efficacy and reducing side effects. For instance, modifications to its propyl side chain have been investigated to improve solubility and metabolic stability, while adjustments to the piperidine ring have focused on optimizing binding affinity. These efforts align with current trends in medicinal chemistry, where structure-based drug design plays a pivotal role in developing next-generation therapeutics.

The compound's relevance extends beyond academic research, with several pharmaceutical companies exploring its applications in preclinical studies. Preliminary data suggest that derivatives of 1-(2-Hydroxypropyl)piperidin-4-ol exhibit promising pharmacological activity in models of inflammation and neurodegeneration. These findings underscore the importance of piperidine derivatives as pharmacophores and highlight the need for further investigation into their therapeutic potential.

From a synthetic chemistry perspective, 1-(2-Hydroxypropyl)piperidin-4-ol serves as a critical precursor in multi-step reactions leading to complex drug molecules. Its synthesis involves well-established methodologies, including nucleophilic substitution reactions and reductive amination techniques, which ensure high yields and purity. The compound's stability under various reaction conditions makes it an ideal candidate for industrial-scale production, facilitating its integration into large-scale drug manufacturing processes.

The growing interest in 1-(2-Hydroxypropyl)piperidin-4-ol is also driven by its compatibility with green chemistry principles. Researchers have explored sustainable synthetic routes that minimize waste and reduce environmental impact, aligning with global efforts to promote eco-friendly pharmaceutical practices. These innovations not only enhance the efficiency of drug development but also contribute to the broader goal of sustainable chemistry.

Looking ahead, the future prospects for 1-(2-Hydroxypropyl)piperidin-4-ol are promising, with ongoing research expected to uncover new applications and therapeutic uses. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As computational tools continue to evolve, so too will our ability to predict and optimize the pharmacological properties of this compound and its derivatives.

In summary, 1-(2-Hydroxypropyl)piperidin-4-ol (CAS No: 1183328-30-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and potential biological activity make it a cornerstone in modern drug discovery. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics that address unmet medical needs.